BE“GHE Foundational & Exploratory

Check Availability & Pricing

safety, handling, and disposal guidelines for 2-
Amino-4-chlorobenzothiazole hydrobromide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Amino-4-chlorobenzothiazole
Compound Name:

hydrobromide

Cat. No.: B1330048

An In-depth Technical Guide to the Safety, Handling, and Disposal of 2-Amino-4-
chlorobenzothiazole hydrobromide

This guide provides comprehensive safety, handling, and disposal information for 2-Amino-4-
chlorobenzothiazole hydrobromide, intended for researchers, scientists, and drug

development professionals. The information is compiled from safety data sheets and chemical
databases.

Chemical Identification

This section summarizes the key identifiers for 2-Amino-4-chlorobenzothiazole
hydrobromide and its corresponding free base.
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2-Amino-4- 2-Amino-4-

Identifier chlorobenzothiazole chlorobenzothiazole (Free
hydrobromide Base)
4-Chlorobenzothiazol-2-amine 4-chloro-1,3-benzothiazol-2-

Synonyms ) )
monohydrobromide[1] amine[2]

CAS Number 27058-83-9[1][3][4] 19952-47-7[5][6][7]

Molecular Formula

C7HsCIN2S-HBr[3][8]

C7HsCIN2S[5][6]

Molecular Weight

265.57 g/mol [3]

184.65 g/mol [2][6]

EINECS

248-194-8[4][9]

243-439-5[5][6]

Hazard Identification and Classification

2-Amino-4-chlorobenzothiazole hydrobromide is considered hazardous under the 2012
OSHA Hazard Communication Standard (29 CFR 1910.1200)[1].

GHS Classification Summary

Hazard Class Category Hazard Statement
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2 (10]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation[1][10]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[1][10]

Label Elements:

 Signal Word: Warning[1][7]

e Hazard Pictogram:

o GHSO07 (Exclamation Mark)
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Precautionary Statements:

Prevention: P261 (Avoid breathing dust), P264 (Wash skin thoroughly after handling), P271
(Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/eye
protection/face protection)[1][5].

e Response: P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P304+P340 (IF
INHALED: Remove person to fresh air and keep comfortable for breathing),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing)[1][10].

o Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405
(Store locked up)[5][10].

o Disposal: P501 (Dispose of contents/container to an approved waste disposal plant)[1][8].

Physical and Chemical Properties

Quantitative physical and chemical data are summarized below.

Property

Value

Source

Physical State

Solid, Powder

[1](6]

Appearance Cream / Off-white [1][5]
Odor No information available [1]
Melting Point 240 - 242 °C | 464 - 467.6 °F [1][4]
Boiling Point No information available [1]
Flash Point No information available [1]

Handling and Storage

Adherence to proper handling and storage protocols is crucial to ensure safety.

Handling:
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» Ensure adequate ventilation and use only in well-ventilated areas[1][6].

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
lab coats[1][10].

¢ Avoid the formation of dust and aerosols[5][6].

e Do not get in eyes, on skin, or on clothing[1].

e Wash hands and any exposed skin thoroughly after handling[1].

e Avoid ingestion and inhalation[1].

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place[1][5][10].

o Store away from incompatible materials such as strong oxidizing agents[1].
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Standard Laboratory Handling Workflow

Preparation

Review Safety Data Sheet (SDS)

'

Don Personal Protective
Equipment (PPE)

'

Ensure Proper Ventilation
(Fume Hood)

Proceed to handling

Handling
\

Weigh Compound in
Ventilated Enclosure

'

Perform Experimental Work

Experiment complete

Post-HvandIing

Decontaminate Work Surfaces

'

Dispose of Waste in
Approved Container

'

Remove and Store PPE Properly

i

Wash Hands Thoroughly
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First Aid Decision Tree for Exposure

Exposure Event Occurs

._Fi‘rst Aid Decisibn Tré'e,for Exposure...

| | Inhalation

Skin Contact

Eye Contact Ingestion

1. Move to Fresh Air

2. Keep at Rest
3. Seek Medical Attention

First Aig’Decision Tree for Exposiye

1. Wash with Soap & Water (15 min)

2. Remove Contaminated Clothing
3. Seek Medical Attention if Irritation Persists

1. Rinse Mouth with Water
2. Drink Plenty of Water
3. Seek Medical Attention

1. Rinse with Water (15 min)

2. Remove Contact Lenses
3. Seek Medical Attention
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Accidental Spill Response Workflow

Spill Detected

Evacuate Personnel
from Immediate Area

:

Ensure Adequate Ventilation

'

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
Avoid Dust Generation

Sweep/Shovel into a
Closed, Labeled Container

Decontaminate Spill Area

Dispose of Waste per
Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-2-amino-4-chlorobenzothiazole-hydrobromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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